Cas no 173850-51-6 (1-(5-methylisoxazol-3-yl)methylpiperazine)

1-(5-Methylisoxazol-3-yl)methylpiperazine is a heterocyclic compound featuring a piperazine core linked to a 5-methylisoxazole moiety via a methylene bridge. This structure imparts versatility in pharmaceutical and agrochemical applications, particularly as a key intermediate in the synthesis of bioactive molecules. Its isoxazole ring contributes to enhanced metabolic stability and binding affinity, while the piperazine group offers flexibility for further functionalization. The compound is valued for its potential in developing CNS-targeting agents, antimicrobials, or kinase inhibitors due to its balanced lipophilicity and hydrogen-bonding capacity. High-purity grades are available for research applications, ensuring reproducibility in synthetic pathways. Proper handling under inert conditions is recommended due to potential sensitivity.

1-(5-methylisoxazol-3-yl)methylpiperazine structure

173850-51-6 structure

Product Name:1-(5-methylisoxazol-3-yl)methylpiperazine

CAS No:173850-51-6

MF:C₉H₁₅N₃O

MW:181.234901666641

CID:905960

PubChem ID:4962490

Update Time:2025-06-07

1-(5-methylisoxazol-3-yl)methylpiperazine Chemical and Physical Properties

Names and Identifiers

- Piperazine, 1-[(5-methyl-3-isoxazolyl)methyl]- (9CI)
- 1-[(5-methyl-3-isoxazolyl)methyl]Piperazine
- 5-methyl-3-(piperazin-1-ylmethyl)-1,2-oxazole
- CS-0169029
- Piperazine, 1-[(5-methyl-3-isoxazolyl)methyl]-
- 1-[(5-methylisoxazol-3-yl)methyl]piperazine
- DTXSID10407107
- Z90660989
- 5-Methyl-3-(piperazin-1-ylmethyl)isoxazole
- MFCD06655908
- 1-[(5-methylisoxazol-3-yl)methyl]piperazine, AldrichCPR
- BS-13739
- 173850-51-6
- SCHEMBL1087788
- STK353143
- AKOS000118493
- 1-[(5-methyl-1,2-oxazol-3-yl)methyl]piperazine
- G56467
- EN300-13527
- WAY-652435
- DA-30088
- J-010947
- 1-(5-methylisoxazol-3-yl)methylpiperazine
- Inchi： 1S/C9H15N3O/c1-8-6-9(11-13-8)7-12-4-2-10-3-5-12/h6,10H,2-5,7H2,1H3
- InChI Key： PHLMNRYXLHHLJG-UHFFFAOYSA-N
- SMILES： O1C(C)=CC(CN2CCNCC2)=N1

Computed Properties

Exact Mass: 181.12165
Monoisotopic Mass: 181.121512110g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 159
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 0
Topological Polar Surface Area: 41.3Å²

Experimental Properties

PSA: 41.3

1-(5-methylisoxazol-3-yl)methylpiperazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M593145-10mg	1-[(5-methylisoxazol-3-yl)methyl]piperazine	173850-51-6		10mg	$ 50.00	2022-06-03
TRC	M593145-50mg	1-[(5-methylisoxazol-3-yl)methyl]piperazine	173850-51-6		50mg	$ 160.00	2022-06-03
TRC	M593145-100mg	1-[(5-methylisoxazol-3-yl)methyl]piperazine	173850-51-6		100mg	$ 250.00	2022-06-03
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T8582-1 mg	1-[(5-methylisoxazol-3-yl)methyl]piperazine	173850-51-6	95.00%	1mg	￥1300.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T8582-5 mg	1-[(5-methylisoxazol-3-yl)methyl]piperazine	173850-51-6	95.00%	5mg	￥2927.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T8582-10 mg	1-[(5-methylisoxazol-3-yl)methyl]piperazine	173850-51-6	95.00%	10mg	￥4388.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T8582-25 mg	1-[(5-methylisoxazol-3-yl)methyl]piperazine	173850-51-6	95.00%	25mg	￥7898.00	2022-04-26
Chemenu	CM110642-1g	1-[(5-methylisoxazol-3-yl)methyl]piperazine	173850-51-6	95%	1g	$435	2023-03-06
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T8582-1 mg	Piperazine, 1-[(5-methyl-3-isoxazolyl)methyl]- (9CI)	173850-51-6	95.00%	1mg	￥1300.00	2021-09-23
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T8582-5 mg	Piperazine, 1-[(5-methyl-3-isoxazolyl)methyl]- (9CI)	173850-51-6	95.00%	5mg	￥2927.00	2021-09-23